Cas no 2171659-65-5 (3-(2-carbamoylazetidine-1-carbonyl)aminopropanoic acid)

• Product Name: 3-(2-carbamoylazetidine-1-carbonyl)aminopropanoic acid
• CAS No: 2171659-65-5
• MF: C₈H₁₃N₃O₄
• MW: 215.206521749496
• CID: 6473279
• PubChem ID: 165517909
• Update Time: 2025-05-20

3-(2-carbamoylazetidine-1-carbonyl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-carbamoylazetidine-1-carbonyl)aminopropanoic acid
• 3-[(2-carbamoylazetidine-1-carbonyl)amino]propanoic acid
• EN300-1281935
• 2171659-65-5

• Inchi： 1S/C8H13N3O4/c9-7(14)5-2-4-11(5)8(15)10-3-1-6(12)13/h5H,1-4H2,(H2,9,14)(H,10,15)(H,12,13)
• InChI Key： RDMHZRIZRPEBPQ-UHFFFAOYSA-N
• SMILES： O=C(NCCC(=O)O)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 215.09060590g/mol
• Monoisotopic Mass: 215.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 113Ų

Additional information on 3-(2-carbamoylazetidine-1-carbonyl)aminopropanoic acid

3-(2-Carbamoylazetidine-1-Carbonyl)Aminopropanoic Acid: A Comprehensive Overview

3-(2-Carbamoylazetidine-1-Carbonyl)Aminopropanoic Acid, also known by its CAS number 2171659-65-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound is characterized by a complex structure that combines elements of amino acids and cyclic carbamates, making it a versatile building block for various chemical reactions.

The name 3-(2-Carbamoylazetidine-1-Carbonyl)Aminopropanoic Acid itself provides insight into its structure. The "azetidine" ring is a four-membered cyclic amine, which is known for its rigidity and ability to form stable structures. The "carbamoyl" group attached to the azetidine ring introduces a carbamate functionality, which is commonly found in pharmaceuticals due to its bioavailability and metabolic stability. The "aminopropanoic acid" portion of the molecule adds a hydrophilic amino group and a carboxylic acid group, enhancing its solubility and reactivity in aqueous environments.

Recent studies have explored the synthesis of this compound using various methodologies, including stepwise assembly and one-pot reactions. Researchers have demonstrated that the synthesis can be optimized by employing microwave-assisted techniques, which significantly reduce reaction times while maintaining high yields. These advancements have made the compound more accessible for further research and development.

In terms of applications, 3-(2-Carbamoylazetidine-1-Carbonyl)Aminopropanoic Acid has shown promise in peptide synthesis and as a precursor for bioactive molecules. Its ability to form stable amide bonds makes it an ideal candidate for constructing complex peptide frameworks. Additionally, the compound's unique stereochemistry has been leveraged in the development of enantioselective catalysts, which are critical in asymmetric synthesis.

The pharmacological potential of this compound has also been investigated. Preclinical studies have indicated that it exhibits moderate activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. While these results are preliminary, they suggest that further exploration into its therapeutic applications could yield valuable insights.

From an analytical standpoint, the characterization of CAS No 2171659-65-5 has been enhanced through advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed information about the compound's molecular structure and purity, ensuring its reliability for research purposes.

In conclusion, 3-(2-Carbamoylazetidine-1-Carbonyl)Aminopropanoic Acid represents a valuable addition to the arsenal of chemical compounds used in modern drug discovery and synthesis. Its unique properties and versatile structure make it a subject of ongoing research, with potential applications spanning from medicinal chemistry to materials science.